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Compound of Interest

Compound Name: 2',6"-Dihydroxyacetophenone

Cat. No.: B134842

Essential Safety and Handling Guide for 2',6'-
Dihydroxyacetophenone

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for 2',6'-Dihydroxyacetophenone, ensuring a
secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

2',6'-Dihydroxyacetophenone is classified as a substance that causes skin irritation (H315),
serious eye irritation (H319), and may cause respiratory irritation (H335)[1][2][3][4][5]-
Therefore, strict adherence to PPE guidelines is mandatory.

Engineering Controls:

e Use only in a well-ventilated area, preferably within a chemical fume hood to keep airborne
concentrations low.

» Facilities must be equipped with an eyewash fountain and a safety shower.
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Personal Protective Equipment: A comprehensive PPE plan is crucial for minimizing exposure

risk. The following table summarizes the required PPE for handling 2',6'-

Dihydroxyacetophenone.

Protection Type

Specific Recommendations

Standards & Considerations

Eye/Face Protection

Chemical splash-resistant
safety glasses or goggles with
side protection. A face shield
may be appropriate for splash-

prone activities.

Must be tested and approved
under government standards
such as OSHA 29 CFR
1910.133 or EU EN166.

Hand Protection

Chemically resistant,

impervious gloves.

Tested according to EN 374.
Breakthrough time and
material thickness should be
considered based on the
duration and nature of the
task. Dispose of contaminated

gloves after use.

Skin and Body Protection

Laboratory coat and close-toed
footwear are the minimum
requirements. For tasks with a
higher risk of exposure,
impervious clothing should be

worn.

Protective clothing selection
should be based on the
specific hazards, physical
environment, and duration of

exposure.

Respiratory Protection

For nuisance exposures or
dust formation, use a P95 (US)
or P1 (EU EN 143) particle
respirator. For higher
concentrations, ABEK-P2 (EU
EN 143) respirator cartridges
are recommended.

Respirators should be used in
accordance with a
comprehensive respiratory
protection program and are not
a substitute for engineering

controls.

Operational and Handling Procedures

Precautions for Safe Handling:
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Avoid contact with skin, eyes, and clothing.

Avoid breathing dust or fumes.

Minimize dust generation and accumulation.

Wash hands thoroughly after handling and before breaks.

Do not eat, drink, or smoke in the handling area.

Conditions for Safe Storage:

o Store in a tightly-closed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible substances and sources of ignition.

o Recommended storage temperature is between 15-25 °C.

First Aid Measures

Immediate action is critical in the event of exposure.
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Exposure Route First Aid Protocol

Move the person to fresh air. If not breathing,
) give artificial respiration. If breathing is difficult,
Inhalation ) . . .
provide oxygen. Seek immediate medical

attention.

Immediately flush skin with plenty of soap and
i water for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Seek medical

advice if irritation occurs or persists.

Immediately flush eyes with running water for at
least 15 minutes, holding the eyelids open.

Eye Contact ]
Remove contact lenses if present and easy to

do so. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Spill Response and Disposal Plan

A clear and practiced spill response plan is essential for mitigating risks from accidental
releases.

Minor Spill Cleanup Procedure:

Notification: Immediately notify personnel in the vicinity.

Isolation: Isolate the area and restrict access.

Ventilation: Ensure the area is well-ventilated; use a fume hood if possible.

PPE: Don appropriate PPE as outlined in the table above.

Containment: For solid spills, sweep up the material. For liquid spills, use an inert, non-
combustible absorbent material (e.g., sand, vermiculite) to contain the spill.
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o Cleanup: Carefully collect the spilled material and absorbent into a suitable, closed container
for disposal. Avoid creating dust.

o Decontamination: Clean the spill area with soap and water.

o Waste Disposal: Label the container as "Hazardous Waste" and dispose of it according to
local, state, and federal regulations.

Major Spill: In the event of a large or unmanageable spill, evacuate the area immediately and
contact your institution's emergency response team.

Disposal:
» Dispose of unused product and contaminated materials in an approved waste disposal plant.
e Do not allow the product to enter drains.

o Contaminated packaging should be disposed of as unused product. Observe all federal,
state, and local environmental regulations.

Chemical Spill Response Workflow
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Caption: Workflow for chemical spill response procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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